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Cat. No.: B1219992

An In-depth Technical Guide to the Physical and Chemical Properties of Ethylaluminum
Dichloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylaluminum dichloride (EADC) is a highly reactive organoaluminum compound with the
chemical formula C2HsAICIz. It is a potent Lewis acid and plays a crucial role as a catalyst and
co-catalyst in various chemical transformations.[1][2] Primarily recognized for its application in
Ziegler-Natta polymerization for producing polyethylene and polypropylene, EADC's utility
extends to Friedel-Crafts acylations, Diels-Alder reactions, and other areas of organic
synthesis.[2][3][4] Its pyrophoric nature, igniting spontaneously upon exposure to air, and its
violent reactivity with water necessitate specialized handling procedures under an inert
atmosphere.[5][6] This guide provides a comprehensive overview of its core physical and
chemical properties, handling protocols, and applications, serving as a technical resource for
professionals in research and development.

Chemical Identifiers and Structure
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Identifier Value Reference
IUPAC Name dichloro(ethyl)alumane [7]
CAS Number 563-43-9 [7]
EC Number 209-248-6 [7]
UN Number 3393 [7]
Chemical Formula C2HsAICI2 [7]
SMILES CC--INVALID-LINK--CI [7]
InChiKey UAIZDWNSWGTKFZ- 7]
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Physical Properties

Ethylaluminum dichloride is a colorless to pale yellow liquid that solidifies at temperatures
below 32°C.[5] Its physical properties can vary slightly based on purity and the presence of
solvents. There are some discrepancies in reported density and boiling point values, likely due
to different measurement conditions (e.g., pressure).

Table 3.1: Summary of Physical Properties
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Property Value Conditions/Notes Reference

Molecular Weight 126.95 g/mol Computed [7]
Colorless to pale

Appearance o Above 32°C [5]
yellow liquid

Melting Point 32 °C (90 °F)

Boiling Point 194 °C (381 °F) at 760 mmHg [8]

115 °C at 50 mmHg

Density 1.207 g/mL at 25 °C

1.200 g/cm3 at 50 °C [5]

1.227 g/mL at 35 °C (95 °F) [8]

Vapor Pressure 5 mmHg at 60 °C

Flash Point -18 °C (-0.4 °F) Closed cup

o Ignites spontaneously At ambient

Autoignition Temp. o [8]

in air temperature

Soluble in aromatic,
saturated aliphatic,
N and cycloaliphatic
Solubility [31[5]
hydrocarbons. Reacts
violently with water

and alcohols.

Table 3.2: Thermochemical Properties

Property Value Reference
Latent Heat of Fusion 100.4 J/g [5]
Heat of Hydrolysis 2795 J/g [5]
Specific Heat 1.230 J/g-°C [5]
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Chemical Properties and Reactivity

EADC's chemistry is dominated by its high reactivity, stemming from the polarized aluminum-
carbon bond and the electron-deficient aluminum center.

Pyrophoricity and Reaction with Water

EADC is pyrophoric, meaning it ignites spontaneously on contact with air.[6] It also reacts
violently with water and other protic sources (e.g., alcohols), liberating flammable ethane gas
and forming corrosive hydrogen chloride fumes.[3][9] This extreme reactivity necessitates
handling the compound under a dry, inert atmosphere such as nitrogen or argon.[5]

Ethylaluminum Dichloride

(C2HsAICE) Wwater (H20)

iolent Reaction

Ethane (C2He) Aluminum Hydroxide Dichloride Hydrogen Chloride
(Flammable Gas) (Corrosive) (Corrosive Fumes)

Reaction of Ethylaluminum Dichloride with Water

Click to download full resolution via product page

Caption: Violent hydrolysis of Ethylaluminum Dichloride.

Lewis Acidity and Catalytic Activity

As a strong Lewis acid, EADC readily accepts electron pairs from Lewis bases.[1] This property
is the foundation of its catalytic activity. It activates substrates, particularly those containing
carbonyl or ether functionalities, rendering them more susceptible to nucleophilic attack. This is
the key principle behind its use in Friedel-Crafts acylations and Diels-Alder reactions, where it
coordinates to the acyl halide or dienophile, respectively, lowering the energy of the transition
state and accelerating the reaction.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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